Cas no 134615-20-6 (Benzoic acid,4-[(1S)-1-hydroxyethyl]-, ethyl ester)

• Product Name: Benzoic acid,4-[(1S)-1-hydroxyethyl]-, ethyl ester
• CAS No: 134615-20-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 138377
• PubChem ID: 6932348
• Update Time: 2025-04-19

Benzoic acid,4-[(1S)-1-hydroxyethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(1S)-1-hydroxyethyl]-, ethyl ester
• (S)-4-(1-Hydroxyethyl) benzoic acid methyl esterMethyl (R)-4-(1-Hydroxyethyl)-benzoate
• (S)-4-(1-HYDROXYETHYL) BENZOIC ACID METHYL ESTER
• KAXLTAULVFFCNL-ZETCQYMHSA-N
• (S)-methyl 4-(1-hydroxyethyl)benzoate
• Methyl (S)-4-(1-Hydroxyethyl)benzoate
• Benzoic acid,4-[(1S)-1-hydroxyethyl]-,ethyl ester
• methyl4-[(1S)-1-hydroxyethyl]benzoate
• (S)-methyl 4-(l -hydroxyethyl)benzoate
• F86989
• Benzoic acid, 4-[(1S)-1-hydroxyethyl]-, methyl ester
• DTXSID301000399
• methyl 4-[(1S)-1-hydroxyethyl]benzoate
• CS-0251712
• EN300-55838
• SCHEMBL4333209
• 134615-20-6
• 102681-71-0
• methyl 4-((1S)-1-hydroxyethyl)benzoate
• 842-992-5
• MFCD08702980

• Inchi： 1S/C10H12O3/c1-7(11)8-3-5-9(6-4-8)10(12)13-2/h3-7,11H,1-2H3/t7-/m0/s1
• InChI Key： KAXLTAULVFFCNL-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų